Cas no 2138104-12-6 (1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138104-12-6
• MF: C₉H₁₅ClO₂S
• MW: 222.732200860977
• CID: 5941706
• PubChem ID: 165870610
• Update Time: 2025-06-14

1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride
• EN300-1143449
• 2138104-12-6

• Inchi： 1S/C9H15ClO2S/c1-7(8-2-3-8)6-9(4-5-9)13(10,11)12/h7-8H,2-6H2,1H3
• InChI Key： MALYIDRRKCHCNG-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C)C2CC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 222.0481286g/mol
• Monoisotopic Mass: 222.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138104-12-6)

1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138104-12-6) is a specialized sulfonyl chloride derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclopropyl and sulfonyl chloride functional groups, serves as a versatile intermediate in the development of complex molecules. Its molecular structure, featuring a cyclopropane ring and a reactive sulfonyl chloride moiety, makes it invaluable for cross-coupling reactions and the synthesis of sulfonamides, which are pivotal in drug discovery.

In recent years, the demand for sulfonyl chloride derivatives like 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride has surged due to their role in creating bioactive compounds. Researchers and chemists frequently search for "sulfonyl chloride applications" and "cyclopropane derivatives in medicine," reflecting the compound's relevance in cutting-edge science. Its stability and reactivity under mild conditions make it a preferred choice for constructing molecular frameworks in agrochemicals, materials science, and medicinal chemistry.

The synthesis of 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride involves precise control of reaction parameters to ensure high yield and purity. Modern techniques such as flow chemistry and catalytic methods have been explored to optimize its production, addressing queries like "how to synthesize sulfonyl chlorides efficiently." These advancements align with the growing interest in sustainable and scalable chemical processes, a hot topic in the scientific community.

From a structural perspective, the cyclopropyl groups in this compound contribute to its steric and electronic properties, influencing its reactivity in nucleophilic substitution reactions. This has led to investigations into "cyclopropane ring effects on reactivity," a subject of interest for computational chemists and synthetic organic chemists alike. The compound's ability to act as a sulfonylation agent further expands its utility in creating sulfonamide-based drugs, which are widely used in treating bacterial infections and other diseases.

In the context of industrial applications, 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride is often discussed alongside "high-value chemical intermediates" and "specialty chemicals for pharmaceuticals." Its compatibility with various solvents and reagents enhances its adaptability in multi-step syntheses, making it a staple in research laboratories. Additionally, its role in the development of novel polymers and coatings has been explored, catering to the increasing demand for advanced materials.

Safety and handling of sulfonyl chlorides remain a critical consideration, with many users searching for "best practices for handling reactive intermediates." While 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride is not classified as hazardous under standard conditions, proper storage and handling protocols are essential to maintain its integrity and prevent degradation. This aligns with the broader industry focus on chemical safety and green chemistry principles.

Looking ahead, the potential of 1-(2-cyclopropylpropyl)cyclopropane-1-sulfonyl chloride in emerging fields such as bioconjugation and targeted drug delivery is being actively researched. Queries like "sulfonyl chlorides in bioconjugation chemistry" highlight its expanding role in biotechnology. As the scientific community continues to explore its applications, this compound is poised to remain a key player in the advancement of synthetic and medicinal chemistry.